2-Tridecanone
2-Tridecanone
2-tridecanone is a white crystalline solid. (NTP, 1992)
Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite and a flavouring agent. It derives from a hydride of a tridecane.
2-Tridecanone is a natural product found in Francisella tularensis, Pilocarpus microphyllus, and other organisms with data available.
Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite and a flavouring agent. It derives from a hydride of a tridecane.
2-Tridecanone is a natural product found in Francisella tularensis, Pilocarpus microphyllus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
593-08-8
VCID:
VC21247637
InChI:
InChI=1S/C13H26O/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h3-12H2,1-2H3
SMILES:
CCCCCCCCCCCC(=O)C
Molecular Formula:
C13H26O
Molecular Weight:
198.34 g/mol
2-Tridecanone
CAS No.: 593-08-8
Cat. No.: VC21247637
Molecular Formula: C13H26O
Molecular Weight: 198.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-tridecanone is a white crystalline solid. (NTP, 1992) Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite and a flavouring agent. It derives from a hydride of a tridecane. 2-Tridecanone is a natural product found in Francisella tularensis, Pilocarpus microphyllus, and other organisms with data available. |
|---|---|
| CAS No. | 593-08-8 |
| Molecular Formula | C13H26O |
| Molecular Weight | 198.34 g/mol |
| IUPAC Name | tridecan-2-one |
| Standard InChI | InChI=1S/C13H26O/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h3-12H2,1-2H3 |
| Standard InChI Key | CYIFVRUOHKNECG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCCCC(=O)C |
| Boiling Point | 505 °F at 760 mmHg (NTP, 1992) 134.00 °C. @ 10.00 mm Hg |
| Flash Point | 225 °F (NTP, 1992) |
| Melting Point | 86.1 °F (NTP, 1992) 29 °C |
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